CID 71374729
Description
Properties
CAS No. |
67848-20-8 |
|---|---|
Molecular Formula |
KXe3 |
Molecular Weight |
433.0 g/mol |
InChI |
InChI=1S/K.3Xe |
InChI Key |
NTBQQOOGWVYNQS-UHFFFAOYSA-N |
Canonical SMILES |
[K].[Xe].[Xe].[Xe] |
Origin of Product |
United States |
Preparation Methods
The preparation of CID 71374729 involves several synthetic routes and reaction conditions. One common method includes the use of specific reagents and catalysts to facilitate the formation of the desired compound. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
CID 71374729 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific solvents. The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
CID 71374729 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various reactions and as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, it is investigated for its potential therapeutic properties and its ability to interact with specific molecular targets. In industry, it is used in the production of various materials and as a catalyst in certain processes.
Mechanism of Action
The mechanism of action of CID 71374729 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Limitations in the Provided Evidence
- Absence of CID 71374729: None of the 17 evidence documents reference this compound. describes oscillatoxin derivatives (CIDs 101283546, 185389, etc.), which are unrelated to the queried compound .
- This discrepancy suggests a possible error in the CID number provided by the user .
Recommendations for Further Investigation
To address this gap, the following steps are advised:
Verify the CID Number
Confirm the accuracy of this compound via the PubChem database (https://pubchem.ncbi.nlm.nih.gov/ ). If the CID is incorrect, revise the query with the valid identifier.
Expand Literature Review
- Database Search : Use platforms like SciFinder, Reaxys, or Web of Science to retrieve peer-reviewed studies on this compound.
- Structural Analog Search : Identify compounds with similar scaffolds (e.g., benzothiophenes, steroid derivatives) using PubChem’s "Similar Compounds" tool or ChemSpider.
Comparative Analysis Framework
If this compound is confirmed, structure the comparison using the following template:
| Property | This compound | Analog 1 (CID XXXXXX) | Analog 2 (CID XXXXXX) |
|---|---|---|---|
| Molecular Formula | — | — | — |
| Molecular Weight | — | — | — |
| Functional Groups | — | — | — |
| Biological Activity (IC50) | — | — | — |
| Solubility (LogP) | — | — | — |
| Toxicity (LD50) | — | — | — |
Critical Evaluation of Evidence Quality
The provided evidence emphasizes rigorous referencing () and structural clarity (). However, the absence of this compound highlights the need for additional authoritative sources , such as:
- Primary Research Articles : Journals like Journal of Medicinal Chemistry or Bioorganic & Medicinal Chemistry Letters.
- Patents : USPTO or Espacenet for synthetic routes or applications.
- Toxicological Databases : TOXNET or DrugBank for safety profiles.
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